Palustric acid
Palustric acid
Palustric acid is a diterpenoid.
Palustric acid is a natural product found in Pinus nigra, Larix decidua, and other organisms with data available.
Palustric acid is a natural product found in Pinus nigra, Larix decidua, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1945-53-5
VCID:
VC21134484
InChI:
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12-13,17H,5-11H2,1-4H3,(H,21,22)
SMILES:
CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Palustric acid
CAS No.: 1945-53-5
Cat. No.: VC21134484
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Palustric acid is a diterpenoid. Palustric acid is a natural product found in Pinus nigra, Larix decidua, and other organisms with data available. |
|---|---|
| CAS No. | 1945-53-5 |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | 1,4a-dimethyl-7-propan-2-yl-2,3,4,5,6,9,10,10a-octahydrophenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12-13,17H,5-11H2,1-4H3,(H,21,22) |
| Standard InChI Key | MLBYBBUZURKHAW-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(CC1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)C(=O)O)C |
| SMILES | CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C |
| Canonical SMILES | CC(C)C1=CC2=C(CC1)C3(CCCC(C3CC2)(C)C(=O)O)C |
| Melting Point | 162 - 167 °C |
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